Cas no 1203544-02-8 (2-Oxo-1-(propan-2-yl)-1,2-dihydropyridine-4-carboxylic acid)

• Product Name: 2-Oxo-1-(propan-2-yl)-1,2-dihydropyridine-4-carboxylic acid
• CAS No: 1203544-02-8
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• MDL: MFCD26096892
• CID: 2111851
• PubChem ID: 44600733
• Update Time: 2024-11-03

2-Oxo-1-(propan-2-yl)-1,2-dihydropyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-isopropyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid
• 2-Oxo-1-(propan-2-yl)-1,2-dihydropyridine-4-carboxylic acid
• FRMULVSYTSBJHX-UHFFFAOYSA-N
• 1-isopropyl-2-oxo-pyridine-4-carboxylic acid
• SCHEMBL2590345
• 1-Isopropyl-2-oxo-1,2-dihydropyridine-4-carboxylicacid
• SB54453
• MFCD26096892
• P17758
• 1203544-02-8
• SY120405
• CS-0051813
• AS-54325
• DA-29280
• EN300-747118
• Z1557326608
• AKOS027393416
• 2-oxo-1-propan-2-ylpyridine-4-carboxylic acid

• MDL： MFCD26096892
• Inchi： 1S/C9H11NO3/c1-6(2)10-4-3-7(9(12)13)5-8(10)11/h3-6H,1-2H3,(H,12,13)
• InChI Key： FRMULVSYTSBJHX-UHFFFAOYSA-N
• SMILES： O=C1C=C(C(=O)O)C=CN1C(C)C

Computed Properties

• Exact Mass: 181.07389321g/mol
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.6
• XLogP3: 0.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids